Cas no 878411-22-4 (3,8-bis(2-methoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 3,8-bis(2-methoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 878411-22-4
• MF: C₁₆H₂₃N₅O₄
• MW: 349.384923219681
• CID: 5475565
• Update Time: 2025-07-01

3,8-bis(2-methoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[2,1-f]purine-2,4(3H,8H)-dione, 3,8-bis(2-methoxyethyl)-1,6,7-trimethyl- (9CI)
• 3,8-bis(2-methoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C16H23N5O4/c1-10-11(2)21-12-13(17-15(21)19(10)6-8-24-4)18(3)16(23)20(14(12)22)7-9-25-5/h6-9H2,1-5H3
• InChI Key： MZMOSHXSSQRQRS-UHFFFAOYSA-N
• SMILES： N12C(C)=C(C)N(CCOC)C1=NC1=C2C(=O)N(CCOC)C(=O)N1C

Additional information on 3,8-bis(2-methoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Introduction to 3,8-bis(2-methoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione (CAS No. 878411-22-4) and Its Emerging Applications in Chemical Biology

3,8-bis(2-methoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione, identified by the CAS number 878411-22-4, represents a structurally complex heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule belongs to the imidazopyrimidine class of scaffolds, which are renowned for their diverse biological activities and potential therapeutic applications. The unique combination of methyl, methoxyethyl, and trimethyl substituents in its structure contributes to its distinct chemical properties and functional versatility.

The synthesis and characterization of this compound have been areas of active investigation due to its promising pharmacological profile. The presence of multiple chiral centers and functional groups makes it an attractive candidate for further derivatization and optimization. Recent advances in synthetic methodologies have enabled the efficient preparation of this compound in multiigram quantities, facilitating its exploration in various biological assays.

In the realm of drug discovery, 3,8-bis(2-methoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione has been investigated for its potential as an inhibitor of key enzymes involved in cancer progression. Preclinical studies have demonstrated that derivatives of this scaffold exhibit inhibitory activity against kinases such as Janus kinases (JAKs) and tyrosine kinases (TyKs), which are critical regulators of cellular signaling pathways. The methoxyethyl side chains are particularly noteworthy for their ability to enhance solubility while maintaining binding affinity to target proteins.

One of the most compelling aspects of this compound is its ability to modulate intracellular signaling cascades. Research has shown that it can interfere with pathways such as the JAK/STAT pathway and MAPK/ERK pathway by competitively inhibiting the binding of ATP to target kinases. This mechanism has been associated with anti-proliferative effects in various cancer cell lines. Furthermore, the trimethyl groups at the 1-position contribute to steric hindrance around the ATP-binding pocket of kinases, improving selectivity over off-target enzymes.

The development of novel therapeutic agents often relies on structural modifications to enhance potency and reduce toxicity. In this context, computational modeling and high-throughput screening have been employed to identify optimized analogs of 3,8-bis(2-methoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione. These efforts have led to the identification of compounds with improved pharmacokinetic profiles and reduced off-target effects. For instance，a recent study reported that replacing one of the methoxyethyl groups with a fluorinated alkyl chain significantly enhanced metabolic stability while maintaining biological activity.

Beyond oncology，this compound has also shown promise in other therapeutic areas such as inflammation and immunomodulation. The ability to modulate inflammatory cytokine production has been observed in in vitro assays，where it interacts with receptors involved in immune responses. This dual functionality makes it a versatile tool for investigating immunological pathways and developing novel immunotherapies.

The synthesis of this compound involves multi-step organic transformations，including condensation reactions，nucleophilic substitutions，and functional group modifications. Advanced techniques such as flow chemistry have been utilized to improve scalability and reproducibility. The use of chiral auxiliaries or catalysts ensures high enantiomeric purity，which is crucial for biological activity and pharmacokinetic properties.

Recent patents have been filed for novel derivatives of 3,8-bis(2-methoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-24-dione that exhibit enhanced efficacy in preclinical models. These derivatives incorporate additional modifications such as halogen atoms or heteroaryl groups，which further improve binding affinity and selectivity。The increasing interest from pharmaceutical companies underscores the potential commercial value of this scaffold。

The future direction of research on this compound includes exploring its role in precision medicine。By integrating genetic data with pharmacological profiles，scientists aim to identify patient subpopulations that would benefit most from treatments incorporating derivatives of this scaffold。Additionally，the development of prodrugs could enhance bioavailability and reduce dosing frequency。

In conclusion，3,8-bis(2-methoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-24-dione (CAS No. 878411-22-4) is a structurally intriguing molecule with significant potential in drug discovery。Its unique chemical properties make it a valuable tool for modulating key biological pathways，particularly those involved in cancer and inflammation。With ongoing advancements in synthetic chemistry and computational biology，this compound is poised to play a pivotal role in the development of next-generation therapeutics。